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Compound of Interest

Compound Name: Ro 41-5253

Cat. No.: B1680685

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of Ro 41-5253.

This document provides crucial safety and logistical information for the proper disposal of Ro
41-5253, a selective retinoic acid receptor alpha (RARa) antagonist. Adherence to these
procedures is vital for ensuring laboratory safety and environmental protection.

Chemical and Safety Data Overview

Ro 41-5253 is a combustible solid with a high potential for water hazard.[1] All materials and
mixtures containing this compound should be handled with caution as if they possess unknown
hazards.[2] This compound is intended for research use only.[3]
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Property Value Source
Chemical Formula C28H3605S [3]
Molecular Weight 484.65 g/mol [3114]
Appearance White to beige solid powder [4]
Solubility Soluble in DMSO and ethanol [31[5]
Storage Temperature -20°C (long term) [31[4]
Shipping Condition Non-hazardous at ambient 3]
temperature

Storage Class 11 (Combustible Solids) [1]
Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]

Proper Disposal Procedure for Ro 41-5253

The disposal of Ro 41-5253 must be conducted in accordance with all applicable federal, state,
and local environmental regulations. Due to its classification as highly hazardous to water, it is
imperative that this compound not be disposed of down the drain or in regular waste streams.

Step-by-Step Disposal Protocol:
o Waste Identification and Segregation:

o Solid Waste: Collect unadulterated Ro 41-5253 powder and any lab materials grossly
contaminated with the solid (e.g., weighing papers, contaminated gloves, bench paper) in
a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions of Ro 41-5253 (e.g., dissolved in DMSO or ethanol) in a
separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix
with other incompatible waste streams.

o Sharps Waste: Any sharps (e.g., needles, pipette tips) contaminated with Ro 41-5253
should be disposed of in a designated sharps container that is also labeled as hazardous
chemical waste.
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e Container Labeling:

o All waste containers must be clearly labeled with the full chemical name "Ro 41-5253" and
any solvents used.

o Include appropriate hazard warnings (e.g., "Combustible," "Hazardous to Water").
o Indicate the date of waste accumulation.
o Storage of Waste:

o Store waste containers in a designated, secure, and well-ventilated secondary
containment area, away from sources of ignition and incompatible materials.

o Ensure the storage area complies with institutional and local regulations for hazardous
waste storage.

» Waste Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

o Provide the EHS or contractor with accurate information about the waste composition.
e Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with Ro 41-5253
using an appropriate solvent (e.g., ethanol) and cleaning agent.

o Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of Ro 41-5253
waste in a laboratory setting.
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Ro 41-5253 Disposal Workflow
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Ro 41-5253 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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